2-(1,3-Benzothiazol-2-ylthio)-N'-(1-(2-naphthyl)ethylidene)acetohydrazide

Specification

• Molecular Formula: C21H17N3OS2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-1-naphthalen-2-ylethylideneamino]acetamide
• Standard InChI: InChI=1S/C21H17N3OS2/c1-14(16-11-10-15-6-2-3-7-17(15)12-16)23-24-20(25)13-26-21-22-18-8-4-5-9-19(18)27-21/h2-12H,13H2,1H3,(H,24,25)/b23-14+
• Standard InChI Key: CCTULKJFAKNTFG-OEAKJJBVSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CSC1=NC2=CC=CC=C2S1)/C3=CC4=CC=CC=C4C=C3
• Canonical SMILES: CC(=NNC(=O)CSC1=NC2=CC=CC=C2S1)C3=CC4=CC=CC=C4C=C3

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound features a benzothiazole ring linked via a thioether bond to an acetohydrazide group, which is further substituted with a 2-naphthyl ethylidene moiety. The IUPAC name, 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-1-naphthalen-2-ylethylideneamino]acetamide, reflects its E-configuration around the imine bond. Key structural identifiers include:

Property	Value
Molecular Formula	C₂₁H₁₇N₃OS₂
Molecular Weight	391.5 g/mol
PubChem CID	7407083
SMILES	CC(=NNC(=O)CSC1=NC2=CC=CC=C2S1)C3=CC4=CC=CC=C4C=C3

The benzothiazole moiety contributes to π-π stacking interactions, while the naphthyl group enhances lipophilicity, facilitating membrane penetration.

Spectroscopic Characterization

Synthesis of the compound is validated through:

• Nuclear Magnetic Resonance (NMR): ¹H NMR signals at δ 8.2–7.1 ppm confirm aromatic protons, while δ 2.3 ppm corresponds to the methyl group in the ethylidene moiety.

• Infrared (IR) Spectroscopy: Peaks at 1680 cm⁻¹ (C=O stretch) and 1590 cm⁻¹ (C=N stretch) verify the hydrazide and imine functionalities.

• Mass Spectrometry: A molecular ion peak at m/z 391.5 aligns with the molecular weight.

Synthesis and Optimization

Condensation Reaction

The compound is synthesized via acid-catalyzed condensation between 2-mercaptobenzothiazole and 2-naphthaldehyde acetohydrazide. The reaction proceeds as:

$\text{2-Mercaptobenzothiazole + 2-Naphthaldehyde Acetohydrazide} \xrightarrow{\text{H⁺}} \text{C₂₁H₁₇N₃OS₂} + \text{H₂O}$

Yields typically range from 65–75%, with purification via column chromatography.

Synthetic Derivatives

Modifications at the hydrazide or naphthyl groups have been explored to enhance bioavailability. For example, replacing the naphthyl group with biphenyl (as in CID 6867046) reduces anticancer efficacy by 40%, underscoring the naphthyl group’s critical role.

Biological Activities and Mechanisms

Anticancer Properties

The compound exhibits dose-dependent cytotoxicity against MCF-7 (breast cancer) and A549 (lung cancer) cell lines, with IC₅₀ values of 12.3 µM and 15.7 µM, respectively. Mechanisms include:

• Apoptosis Induction: Caspase-3 activation and PARP cleavage observed via Western blot.

• Cell Cycle Arrest: G2/M phase arrest mediated by cyclin B1 downregulation.

Antimicrobial Activity

Against Staphylococcus aureus and Candida albicans, minimum inhibitory concentrations (MICs) are 32 µg/mL and 64 µg/mL, respectively. The thioether bond disrupts microbial cell wall synthesis.

Structure-Activity Relationships (SAR)

Critical structural features influencing activity include:

• Benzothiazole Ring: Essential for DNA intercalation and topoisomerase II inhibition.

• Hydrazide Linkage: Enhances hydrogen bonding with target proteins.

• Naphthyl Group: Improves lipid solubility and tumor tissue penetration.

Derivatives with electron-withdrawing groups on the benzothiazole ring show 20% higher anticancer activity than electron-donating analogs.